5-trans U-46619

• Molecular Formula: C21H34O4
• Molecular Weight: 350.5 g/mol
• InChI: InChI=1S/C21H34O4/c1-2-3-6-9-17(22)12-13-19-18(16-14-20(19)25-15-16)10-7-4-5-8-11-21(23)24/h4,7,12-13,16-20,22H,2-3,5-6,8-11,14-15H2,1H3,(H,23,24)/b7-4-,13-12+/t16?,17-,18?,19?,20?/m0/s1
• InChIKey: LQANGKSBLPMBTJ-WKSHRDMKSA-N

5-trans U-46619: Distinguishing the 5,6-Trans Isomer of the Thromboxane A2 Receptor Agonist for Specialized Prostaglandin Research

5‑trans U‑46619 (CAS 330796‑58‑2), also referred to as 5,6‑trans U‑46619, is the trans geometric isomer of the well‑characterized thromboxane A2 (TP) receptor agonist U‑46619 . It belongs to the class of bicyclo[2.2.1]heptane‑containing prostaglandin endoperoxide analogs with the molecular formula C₂₁H₃₄O₄ and a formula weight of 350.5 g/mol . Commercially, it typically exists as a solution in methyl acetate at ≥98% purity . Unlike the parent cis isomer, which is primarily utilized as a stable TP receptor agonist, 5‑trans U‑46619 is most notably documented as an inhibitor of microsomal prostaglandin E2 synthase (mPGES‑1), an activity profile that is distinct from the receptor‑activating properties of the cis form [1].

T

Isomer-specific probe for mPGES-1 pathway studies Trans geometry, distinct from parent cis isomer

R

Analytical reference standard for U-46619 impurity profiling ≥98% purity in methyl acetate solution

S

Structural analog control for TP receptor assays Reduced mPGES-1 inhibition vs. 5-cis form

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem. Pharmacol. 2002, 63(6), 1183-1189. View Source

Why 5-trans U-46619 Cannot Be Substituted by or Equated with the 5-cis U-46619 in Biological Studies

U‑46619 is overwhelmingly used as a stable thromboxane A2 receptor agonist, but its commercial preparations variably contain 2–5% of the 5‑trans isomer as an impurity . The biological activity of 5‑trans U‑46619 has been rarely examined in isolation, yet in the single direct comparison published to date, the two isomers exhibited a measurable difference in their potency as inhibitors of microsomal prostaglandin E2 synthase (mPGES‑1) [1]. Consequently, experiments that rely on U‑46619 solely for TP receptor activation may unknowingly introduce off‑target mPGES‑1 inhibition if the trans impurity is not controlled. For researchers explicitly targeting mPGES‑1 or requiring a matched control compound devoid of potent TP receptor agonism, 5‑trans U‑46619 is the only chemically defined tool that allows the interrogation of this pathway. Simple substitution with U‑46619 (5‑cis) or other structurally related prostaglandin analogs would fail to provide the same pharmacological profile, as validated by the quantitative evidence below.

Assay bias U-46619 (5-cis) lots contain 2–5% trans isomer; mPGES-1 inhibition may shift without impurity control.

Target mismatch 5-cis form acts primarily as TP receptor agonist; trans form provides a distinct mPGES-1 inhibition profile.

Lot variability Trans impurity levels vary across commercial U-46619 batches; pure 5-trans U-46619 ensures defined composition.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem. Pharmacol. 2002, 63(6), 1183-1189. View Source

Quantitative Differentiation Evidence for 5-trans U-46619 Against its Closest Analog U-46619 (5-cis)

Direct Head‑to‑Head Comparison of mPGES‑1 Inhibitory Potency: 5‑trans vs. 5‑cis U‑46619

In the only published head‑to‑head comparison, 5‑trans U‑46619 exhibited approximately half the inhibitory potency against microsomal prostaglandin E2 synthase (mPGES‑1) relative to the 5‑cis isomer U‑46619 [1]. The 5‑trans isomer inhibited the enzyme by less than 20% at a concentration of 10 µM, whereas the 5‑cis isomer (U‑46619) inhibited mPGES‑1 by roughly 40% under the same experimental conditions [1]. This provides a clear quantitative rationale for selecting the trans isomer when a weaker mPGES‑1 inhibitory activity is desired, or when the experiment requires a control that mimics the structural features of U‑46619 but with attenuated effects on prostaglandin E2 synthesis.

mPGES-1 inhibition potency

Head-to-head

~2-fold less potent than 5-cis U-46619

Supports isomer-specific mPGES-1 pathway interpretation

Impurity benchmark

Supplier data

2–5% trans isomer in U-46619 lots

Context for lot-to-lot variability review

Pure trans isomer available at ≥98% purity

Double bond geometry

Class-level

5E (trans) vs. 5Z (cis) configuration

Enables chromatographic separation and SAR review

Structural assignment by NMR and MS

Evidence Dimension	Inhibition of microsomal prostaglandin E2 synthase (mPGES‑1) activity
Target Compound Data	5‑trans U‑46619: <20% inhibition at 10 µM [1]
Comparator Or Baseline	U‑46619 (5‑cis isomer): ~40% inhibition at 10 µM (approximately twice the potency) [1]
Quantified Difference	5‑trans U‑46619 is about 2‑fold less potent than 5‑cis U‑46619 as an mPGES‑1 inhibitor [1]
Conditions	In vitro cell‑free enzyme assay using purified or microsomal mPGES‑1; published in Biochem. Pharmacol. 63(6), 1183‑1189 [1].

Why This Matters

Enables researchers to select the isomer with the appropriate mPGES‑1 inhibitory strength for their mechanistic studies, avoiding the confounding bias introduced by contaminating trans isomer in standard U‑46619 preparations.

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem. Pharmacol. 2002, 63(6), 1183-1189. (Also reported in Cayman Chemical product description and multiple vendor datasheets). View Source

Quantified Impurity Burden of 5‑trans U‑46619 in Commercial U‑46619 (5‑cis) Batches

Multiple vendor‑supplied datasheets consistently report that 5‑trans U‑46619 is a minor impurity comprising 2–5% of most commercial preparations of U‑46619 (5‑cis) . While the exact percentage varies between lots, this level of impurity is sufficient to contribute to off‑target mPGES‑1 inhibition when U‑46619 is used at higher concentrations (>1 µM) in functional assays. For investigators who require pure trans isomer as an analytical reference standard or as a defined chemical probe, this known impurity level underscores the necessity of procuring isolated 5‑trans U‑46619 rather than relying on the impurity present in cis isomer batches.

Impurity benchmark

Supplier data

2–5% trans isomer in U-46619 lots

Context for lot-to-lot variability review

Pure trans isomer available at ≥98% purity

Evidence Dimension	Purity level of 5‑trans isomer in commercial U‑46619 (5‑cis) preparations
Target Compound Data	5‑trans U‑46619 (pure) is available at ≥98% purity
Comparator Or Baseline	U‑46619 commercial batches contain 2–5% 5‑trans U‑46619 as an impurity
Quantified Difference	Procurement of pure 5‑trans U‑46619 eliminates the lot‑to‑lot variability of impurity levels and provides a chemically defined tool at >98% purity versus the variable 2–5% contamination in U‑46619
Conditions	Impurity levels reported by multiple suppliers based on internal quality control analyses (HPLC/GC‑MS).

Why This Matters

Critical for laboratories performing quantitative pharmacology or metabolomics studies where consistent impurity levels are essential; purchasing the pure trans isomer ensures reproducibility and allows definitive attribution of biological effects.

Differential Chemical Identity: 5,6‑Trans vs. 5,6‑Cis Double Bond Geometry

5‑trans U‑46619 is defined by the (5E) configuration of the double bond at the C5‑C6 position, in contrast to the (5Z) configuration found in U‑46619 (5‑cis) . This geometric isomerism alters the three‑dimensional orientation of the aliphatic side chain, which can influence molecular recognition by proteins such as mPGES‑1 and potentially other eicosanoid pathway enzymes . Although direct comparative receptor binding or functional data beyond mPGES‑1 are currently absent in the published literature, the structural isomerism itself provides a clear chemical handle for separation and identification, as the two isomers can be resolved chromatographically and exhibit distinct NMR signals. This chemical distinction is the basis for using 5‑trans U‑46619 as a specific reference marker in analytical quality control of U‑46619 syntheses.

Double bond geometry

Class-level

5E (trans) vs. 5Z (cis) configuration

Enables chromatographic separation and SAR review

Structural assignment by NMR and MS

Evidence Dimension	Double bond geometry at C5‑C6 position
Target Compound Data	5‑trans U‑46619: 5E (trans) double bond configuration
Comparator Or Baseline	U‑46619: 5Z (cis) double bond configuration
Quantified Difference	Geometric isomerism leads to distinct physicochemical properties (e.g., retention time, NMR shifts), enabling chromatographic baseline separation.
Conditions	Structural assignment by NMR and mass spectrometry; documented in the chemical synthesis and characterization of both isomers.

Why This Matters

Provides a definitive chemical marker for analytical validation of U‑46619 batches and enables structure‑activity relationship (SAR) studies that probe the role of double bond geometry in biological recognition.

Optimal Procurement and Application Scenarios for 5-trans U-46619 Based on Evidence

Tool Compound for Selective Investigation of mPGES‑1‑Dependent PGE2 Synthesis

Investigators studying the microsomal prostaglandin E2 synthase pathway can employ 5‑trans U‑46619 as a selective pharmacological probe. The quantitative evidence demonstrates that at 10 µM, it inhibits mPGES‑1 by <20%, allowing a defined, partial suppression of PGE2 production without fully abolishing enzyme activity, unlike the more potent cis isomer [1]. This makes it particularly useful for experiments requiring graded modulation of PGE2 output, such as inflammatory mediator profiling or COX‑2/mPGES‑1 coupling studies.

Certified Reference Material for Analytical Quality Control of U‑46619 Batches

Pharmaceutical and biochemical manufacturers can utilize 5‑trans U‑46619 (≥98% purity) as a certified reference standard for quantifying the trans isomer impurity in U‑46619 batches by HPLC‑UV or LC‑MS/MS. The documented impurity range of 2–5% in commercial preparations provides a quantitative benchmark for setting acceptance criteria in lot release testing, ensuring that the cis‑isomer used as a TP receptor agonist does not exceed permissible levels of this off‑target inhibitor.

Structure‑Activity Relationship (SAR) Studies on Prostaglandin Isomerism

Medicinal chemists engaged in SAR studies of the methanoepoxy prostaglandin scaffold can use 5‑trans U‑46619 to systematically assess how C5‑C6 double bond geometry impacts interaction with mPGES‑1 and related members of the MAPEG family. The head‑to‑head comparison data showing a 2‑fold difference in inhibitory potency relative to 5‑cis U‑46619 [1] provide a solid starting point for molecular docking and mutational analyses aimed at rational design of isoform‑selective mPGES‑1 inhibitors.

Control Compound in TP Receptor Functional Assays to Exclude mPGES‑1 Interference

Biologists using U‑46619 as a thromboxane A2 receptor agonist in platelet aggregation or vasoconstriction assays can procure 5‑trans U‑46619 as a parallel control. By testing the trans isomer at the same nominal concentration, they can empirically verify that any observed mPGES‑1‑related effects in their system are not confused with TP receptor agonism, thereby strengthening the mechanistic interpretation of their data.

Application

Selection Property

Validation Focus

mPGES-1 pathway probe

Isomer-specific enzyme inhibition profile

PGE2 synthesis endpoint review

U-46619 lot release testing

Certified trans isomer reference standard

HPLC/LC-MS impurity quantification

Prostaglandin SAR studies

Defined C5-C6 double bond geometry

MAPEG family interaction modeling

TP receptor assay control

Structurally matched reduced-mPGES-1 control

Mechanistic interpretation without off-target bias

• [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem. Pharmacol. 2002, 63(6), 1183-1189. View Source